Cas no 39245-47-1 (1,3-Benzenediamine, 4-pentyl-)

• Product Name: 1,3-Benzenediamine, 4-pentyl-
• CAS No: 39245-47-1
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 1502434
• Update Time: 2024-08-23

1,3-Benzenediamine, 4-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 4-pentyl-

• Inchi： 1S/C11H18N2/c1-2-3-4-5-9-6-7-10(12)8-11(9)13/h6-8H,2-5,12-13H2,1H3
• InChI Key： ZGFLEVSMIQQQAJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(CCCCC)C(N)=C1

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 331.9±22.0 °C(Predicted)
• PSA: 52.04
• pka: 5.08±0.10(Predicted)